Cas no 72207-94-4 (Ethylvanillin acetate)

Ethylvanillin acetate Properties

Names and Identifiers

• 4-Acetoxy-3-ethoxybenzaldehyde
• (2-ethoxy-4-formylphenyl) acetate
• 2-Ethoxy-4-formylphenyl acetate
• 2-ETHOXY-4-FORMYL-PHENYL ACETATE
• 4-Acetoxy-3-aethoxy-benzaldehyd
• 4-formyl-2-ethoxyphenyl ethanoate
• Ethyl vanillin acetate
• vanillal acetate
• Benzaldehyde, 4-(acetyloxy)-3-ethoxy-
• (2-ethoxy-4-formyl-phenyl) acetate
• ethyl-vanillin-acetate
• ethyl vanilline acetate
• 4-(Acet
• Ethylvanillin acetate
• +Expand

• MDL： MFCD01666413
• InChIKey： XRZFVPCFHPIMAD-UHFFFAOYSA-N
• Inchi： 1S/C11H12O4/c1-3-14-11-6-9(7-12)4-5-10(11)15-8(2)13/h4-7H,3H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C([H])=O)C([H])=C([H])C=1OC(C([H])([H])[H])=O
• BRN： 3305672

Computed Properties

• Exact Mass: 208.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.82310
• PSA: 52.60000
• Refractive Index: 1.4389 (estimate)
• Water Partition Coefficient: Soluble in water (986.4 mg / L) at 25°C.
• Boiling Point: 303.9°C at 760 mmHg
• Color/Form: Powder.
• Solubility: Not determined.
• Sensitiveness: Air Sensitive
• Density: 1.0627 (rough estimate)

Ethylvanillin acetate Security Information

• RTECS：CU4381000
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 43
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Ethylvanillin acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%